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Compound of Interest

Compound Name: 2-Butenoic acid

Cat. No.: B8817556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of isocrotonic

acid, scientifically known as (Z)-2-butenoic acid. The information is curated to support

research, development, and application activities within the scientific community. All

quantitative data is presented in clear, tabular formats for ease of reference and comparison.

Core Physical Properties
Isocrotonic acid is the cis isomer of crotonic acid.[1] It is a liquid at room temperature, often

described as an oil with an odor reminiscent of brown sugar.[1][2] The following tables

summarize its key physical characteristics based on available experimental data.

Table 1: General and Molar Properties
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Property Value Source(s)

Molecular Formula C₄H₆O₂ [1][3][4][5]

Molecular Weight 86.09 g/mol [1][3][4][5]

CAS Number 503-64-0 [1][3][4]

Appearance Liquid [3][5]

Density

1.03 g/cm³[1], 1.0267 g/cm³ (at

20°C)[5][6], 1.027 g/cm³ (at

20°C)[7]

[1][5][6][7]

Table 2: Thermodynamic Properties
Property Value Source(s)

Melting Point
12.5–14 °C[1], 14.6 °C[3], 15

°C[5][7][8]
[1][3][5][7][8]

Boiling Point

168 to 169 °C (at 760 mmHg)

[1][3][5], 171.9 °C[1][2], 172

°C[8]

[1][2][3][5][8]

Flash Point 81.6 °C [7]

Vapor Pressure 24 Pa (at 20 °C) [7]

Vapor Density 2.97 (air=1) [7]

Table 3: Solubility and Acidity
Property Value Source(s)

Water Solubility
1000 mg/mL (at 20 °C)[3][7],

101 g/L (predicted)[9]
[3][7][9]

pKa
4.68 ± 0.25 (Predicted)[6], 4.9

(Predicted)[9][10][11]
[6][9][10][11]

LogP (Octanol/Water)
0.72[8], 0.64710[7], 0.658

(estimated)[12]
[7][8][12]
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Table 4: Optical and Spectral Properties
Property Value Source(s)

Refractive Index

1.4483 (at 14°C)[5][6], 1.4450

(at 20°C)[5][6], 1.446[8],

1.448[7]

[5][6][7][8]

UV max (in 95% ethanol) 205.5 nm (ε = 13500) [5]

Isomerism and Stability
Isocrotonic acid is the cis isomer of but-2-enoic acid, with crotonic acid being the corresponding

trans isomer.[1] It is important to note that upon heating to its boiling point of 171.9 °C,

isocrotonic acid converts to the more stable crotonic acid.[1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively detailed in the cited literature. Standard analytical methods such as

differential scanning calorimetry for melting point determination, ebulliometry for boiling point

determination, and potentiometric titration for pKa measurement are conventionally employed.

For precise and reproducible measurements, it is recommended that researchers consult

established methodologies and standard operating procedures from reputable sources such as

the OECD Guidelines for the Testing of Chemicals or other relevant pharmacopeial standards.

Signaling Pathways and Logical Relationships
Currently, there is a lack of available scientific literature detailing specific signaling pathways or

complex biological logical relationships in which isocrotonic acid is a primary effector.

Therefore, a graphical representation of such pathways cannot be provided at this time.

Research into the biological activities of isocrotonic acid may elucidate these relationships in

the future.

To represent the isomeric relationship between isocrotonic acid and crotonic acid, a simple

logical diagram is provided below.
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But-2-enoic Acid Isomers

(Z)-2-Butenoic Acid
(Isocrotonic Acid)

(E)-2-Butenoic Acid
(Crotonic Acid)

Heat (Isomerization)

Click to download full resolution via product page

Isomeric relationship of isocrotonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8817556#physical-properties-of-isocrotonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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